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Compound of Interest

Compound Name: Sodium-22

Cat. No.: B1232525

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

The proper management and disposal of Sodium-22 (22Na), a radioactive isotope with a
significant half-life, is a critical component of laboratory safety and regulatory compliance. This
document provides essential, immediate safety and logistical information, including operational
and disposal plans, to ensure the safe handling of 2Na waste. Adherence to these procedures
will help you maintain a safe laboratory environment and comply with regulatory standards.

Sodium-22 is a positron-emitting radionuclide with a physical half-life of 2.6 years.[1][2] Due to
its long half-life, disposal via decay-in-storage is generally not feasible in a standard laboratory
setting, as it would require a storage period of approximately 26 years (ten half-lives) for the
radioactivity to decrease to background levels. Therefore, all 22Na waste must be disposed of
through a licensed radioactive waste disposal service.

Key Physical and Radiological Data for Sodium-22

A thorough understanding of the properties of Sodium-22 is fundamental to safe handling and
disposal. The following table summarizes key quantitative data for 22Na.
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Property Value

Physical Half-Life 2.6 years[1][2]

Gamma (1275 keV, 511 keV), Positron (Beta+)
(546 keV)[1]

Radiation Emissions

Primary Shielding Material Lead (Pb)[1]
Half-Value Layer (Lead) 10 mm (0.4 inches)[1]
Tenth-Value Layer (Lead) 37 mm (1.5 inches)[1]

Immediate Safety and Handling Precautions

Before beginning any work with Sodium-22, ensure that all personnel are trained in radiation
safety and are familiar with the institution's specific protocols.

Personal Protective Equipment (PPE):

e Wear a lab coat, safety glasses, and disposable gloves when handling 2Na.[1]

o Use finger ring dosimeters and whole-body badges to monitor radiation exposure.[1]
Shielding:

 All work with 22Na should be conducted behind appropriate shielding, such as lead bricks, to
minimize external radiation exposure.[1]

» Store all 22Na sources and waste in lead-shielded containers.[1]
Contamination Control:
o Designate a specific work area for handling 2Na and cover surfaces with absorbent paper.[1]

o Regularly monitor the work area for contamination using a Geiger-Mueller (GM) survey
meter.[1]

» Perform wipe tests to detect removable contamination.[1]
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Operational Plan for Sodium-22 Waste Disposal

The following step-by-step procedures provide a framework for the safe and compliant disposal
of Sodium-22 waste. Always consult and adhere to your institution's specific Radiation Safety
Manual and waste disposal procedures.

Step 1: Waste Segregation

Proper segregation of radioactive waste at the source is the most critical step in the disposal
process. It prevents cross-contamination and ensures that waste is managed in the most
appropriate and cost-effective manner.

o Solid Waste: Includes contaminated gloves, absorbent paper, plasticware, and glassware.
» Liquid Waste: Includes aqueous solutions, buffers, and scintillation fluids containing ??Na.
e Sharps Waste: Includes contaminated needles, syringes, and razor blades.

o Mixed Waste: Waste that is both radioactive and chemically hazardous (e.g., contains
solvents, heavy metals). The generation of mixed waste should be avoided whenever
possible due to the complexity and high cost of disposal.[2]

Step 2: Waste Packaging and Labeling

All radioactive waste must be packaged and labeled correctly before it can be collected for
disposal.

Solid Waste:

o Place solid 22Na waste in a designated, durable plastic bag within a clearly labeled
radioactive waste container.

e The container must be lined with a new, clean plastic bag.
e Ensure no liquids are present in the solid waste container.
Liquid Waste:

» Collect liquid 22Na waste in a designated, leak-proof, and chemically compatible carboy.
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» Do not mix different types of liquid waste.
o Keep the carboy in a secondary containment tray to prevent spills.

e Do not fill the carboy beyond 80% of its capacity to allow for expansion and prevent
splashing.

o Sewer Disposal: The disposal of liquid radioactive waste down the sanitary sewer is strictly
regulated and generally not permissible for long-lived isotopes like 22Na in significant
quantities.[2] Always consult your institution's Radiation Safety Officer (RSO) for specific
guidance on permissible limits, if any.

Sharps Waste:

o Place all sharps in a designated, puncture-proof sharps container.

e Do not overfill the container.

Labeling:

o All waste containers must be clearly labeled with a "Caution - Radioactive Material" sticker.

e The label must include:

[¢]

The radionuclide (Sodium-22).

[¢]

The estimated activity and the date of measurement.

[e]

The waste form (solid, liquid, sharps).

o

The principal investigator's name and laboratory contact information.

Step 3: Waste Storage

Radioactive waste must be stored securely in a designated and shielded location within the
laboratory pending collection.

» Store waste containers away from high-traffic areas.
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e Ensure that the storage area is properly shielded to maintain radiation levels As Low As
Reasonably Achievable (ALARA).

o The radiation dose rate at any accessible point should not exceed established limits (e.g., 2
mrem/hr at 30 cm).

Step 4: Waste Collection and Disposal

Contact your institution's Environmental Health and Safety (EHS) or Radiation Safety
department to schedule a pickup for your radioactive waste.

e Do not remove radioactive waste from the laboratory yourself.

o Trained EHS personnel will collect the waste and transport it to a central accumulation facility
for eventual shipment to a licensed disposal site.

» Maintain accurate records of all radioactive waste generated and disposed of.[2]

Experimental Protocols: Wipe Test for
Contamination

Regularly monitoring for surface contamination is a key experimental protocol in any laboratory
using Sodium-22.

Methodology:

» Materials: Filter paper or cotton swabs, a vial containing scintillation fluid, and a liquid
scintillation counter.

e Procedure:

o

Wearing gloves, wipe a 100 cm? area of the surface to be tested with the filter paper.

[¢]

Place the filter paper in the vial with scintillation fluid.

[e]

Prepare a background sample using a clean, unused filter paper in a separate vial.

o

Analyze the samples in a liquid scintillation counter.
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« Interpretation: A count significantly above the background level indicates the presence of
removable contamination. Decontaminate the area and repeat the wipe test until the results
are within acceptable limits as defined by your institution's RSO.

Logical Workflow for Sodium-22 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of waste contaminated with Sodium-22.
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Caption: Workflow for the proper disposal of Sodium-22 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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